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Compound of Interest

Compound Name:
[4-(1H-pyrazol-1-

yl)phenyl]methanol

Cat. No.: B141066 Get Quote

The following guide provides detailed procedures for the safe and compliant disposal of [4-(1H-
pyrazol-1-yl)phenyl]methanol, a compound used in laboratory research. Adherence to these

protocols is essential for the safety of laboratory personnel and the protection of the

environment. This substance is classified as hazardous and must be managed as chemical

waste.[1]

Hazard Profile and Safety Precautions
[4-(1H-Pyrazol-1-yl)phenyl]methanol is considered hazardous under the 2012 OSHA Hazard

Communication Standard.[1] It is crucial to handle this chemical with appropriate safety

measures in a laboratory setting.

Key Hazards:

Causes skin irritation (Category 2).[1]

Causes serious eye irritation (Category 2).[1]

May cause respiratory irritation (Category 3).[1][2]

Personal Protective Equipment (PPE) and Handling:

Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
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EN166.[1]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[1]

General Hygiene: Wash hands and any exposed skin thoroughly after handling.[1] Do not

eat, drink, or smoke when using this product.[3][4] Handle in a well-ventilated area,

preferably a chemical fume hood, and avoid dust formation.[1]

Quantitative Hazard Data Summary
Hazard Classification Category GHS Statement

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[2]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation[1][2]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[1][2]

Step-by-Step Disposal Protocol
Under no circumstances should [4-(1H-pyrazol-1-yl)phenyl]methanol or its containers be

disposed of in regular trash or poured down the drain.[1][5][6] The standard and required

method of disposal is through a licensed professional waste disposal company.[6]

Experimental Protocol: Waste Segregation and
Collection
Objective: To safely collect and segregate waste containing [4-(1H-pyrazol-1-
yl)phenyl]methanol for professional disposal.

Materials:

Appropriate Personal Protective Equipment (PPE)
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Designated, compatible, and clearly labeled hazardous waste containers (plastic is often

preferred)[7]

Chemical fume hood

Procedure:

Solid Waste Collection:

Place all unused or contaminated solid [4-(1H-pyrazol-1-yl)phenyl]methanol into a

designated solid chemical waste container.[8]

Include any materials grossly contaminated with the compound, such as weighing papers,

contaminated gloves, and absorbent pads, in the same container.[8]

Ensure the container is kept closed except when adding waste.[7][9]

Liquid Waste Collection (for solutions containing the compound):

Collect all solutions containing [4-(1H-pyrazol-1-yl)phenyl]methanol in a designated

liquid chemical waste container.

Do not mix with incompatible waste streams. For instance, segregate halogenated and

non-halogenated solvent waste if required by your institution.[10]

The container must be securely capped during storage.[9]

Empty Container Disposal:

Empty containers that held [4-(1H-pyrazol-1-yl)phenyl]methanol must be managed as

hazardous waste unless triple-rinsed.[11]

The rinsate from the triple-rinse process must be collected and disposed of as hazardous

liquid waste.[10]

Once properly decontaminated, deface the original labels and dispose of the container as

regular trash, if permitted by your institution's guidelines.[11]
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Waste Storage and Disposal
Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste," the full

chemical name "[4-(1H-pyrazol-1-yl)phenyl]methanol," and any other components in the

waste stream.[12] The date when waste was first added must also be included.[10]

Storage:

Store sealed waste containers in a designated and well-ventilated Satellite Accumulation

Area (SAA) at or near the point of generation.[7][9]

The storage area should be cool, dry, and away from incompatible materials.[1][13]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to schedule a pickup.[7][13]

Follow their specific procedures for waste pickup, which typically involves submitting a

detailed inventory of the waste.[13]

Disposal Workflow Visualization
The following diagram illustrates the logical workflow for the proper disposal of [4-(1H-pyrazol-
1-yl)phenyl]methanol.
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Disposal Workflow for [4-(1H-pyrazol-1-yl)phenyl]methanol
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Caption: Disposal workflow for [4-(1H-pyrazol-1-yl)phenyl]methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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